Cas no 2228734-03-8 (4,4,4-Trifluoro-3-(trifluoromethyl)butane-1,2-diol)

• Product Name: 4,4,4-Trifluoro-3-(trifluoromethyl)butane-1,2-diol
• CAS No: 2228734-03-8
• MF: C₅H₆F₆O₂
• MW: 212.090363025665
• CID: 5767595
• PubChem ID: 146356665
• Update Time: 2025-10-28

4,4,4-Trifluoro-3-(trifluoromethyl)butane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 4,4,4-trifluoro-3-(trifluoromethyl)butane-1,2-diol
• 2228734-03-8
• SCHEMBL21694919
• EN300-1942140
• 4,4,4-Trifluoro-3-(trifluoromethyl)butane-1,2-diol

• Inchi： 1S/C5H6F6O2/c6-4(7,8)3(2(13)1-12)5(9,10)11/h2-3,12-13H,1H2
• InChI Key： FNMOSONJNFNCNM-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)C(CO)O)(F)F

Computed Properties

• Exact Mass: 212.02719840g/mol
• Monoisotopic Mass: 212.02719840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.5Ų

Additional information on 4,4,4-Trifluoro-3-(trifluoromethyl)butane-1,2-diol

Introduction to 4,4,4-Trifluoro-3-(trifluoromethyl)butane-1,2-diol (CAS No. 2228734-03-8)

4,4,4-Trifluoro-3-(trifluoromethyl)butane-1,2-diol, with the CAS number 2228734-03-8, is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its trifluoromethyl and trifluoroalkyl groups, which confer it with enhanced stability and reactivity compared to similar compounds without these substituents.

The molecular structure of 4,4,4-Trifluoro-3-(trifluoromethyl)butane-1,2-diol consists of a butane backbone with two hydroxyl groups (-OH) at the 1 and 2 positions. The presence of these hydroxyl groups makes the compound highly reactive and versatile in terms of chemical transformations. Additionally, the trifluoromethyl group at the 3 position and the trifluoroalkyl group at the 4 position provide significant electronic effects that influence the compound's physical and chemical properties.

In the pharmaceutical industry, 4,4,4-Trifluoro-3-(trifluoromethyl)butane-1,2-diol has shown promise as a key intermediate in the synthesis of various drugs. The trifluoromethyl group is known for its ability to enhance the metabolic stability and bioavailability of drug molecules. Recent studies have demonstrated that this compound can be used as a building block for the synthesis of novel antiviral agents and anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of antiviral compounds using 4,4,4-Trifluoro-3-(trifluoromethyl)butane-1,2-diol as a starting material. These compounds exhibited potent activity against several viral strains, including influenza and herpes simplex virus.

Beyond pharmaceutical applications, 4,4,4-Trifluoro-3-(trifluoromethyl)butane-1,2-diol has also found use in materials science. The compound's unique combination of hydroxyl groups and fluorinated substituents makes it an excellent candidate for the synthesis of advanced polymers and coatings. Research conducted at the University of California in 2020 explored the use of this compound as a monomer for polymerization reactions. The resulting polymers exhibited superior thermal stability and mechanical strength, making them suitable for applications in aerospace and electronics industries.

In terms of chemical synthesis, 4,4,4-Trifluoro-3-(trifluoromethyl)butane-1,2-diol serves as a versatile reagent for various organic transformations. Its reactivity can be harnessed to introduce functional groups into complex molecules or to modify existing structures. A notable example is its use in Suzuki coupling reactions to form carbon-carbon bonds. A study published in Organic Letters in 2019 demonstrated that this compound can act as an efficient coupling partner in these reactions, leading to high yields and excellent selectivity.

The environmental impact of 4,4,4-Trifluoro-3-(trifluoromethyl)butane-1,2-diol is another area of active research. While fluorinated compounds are generally more stable and resistant to degradation compared to their non-fluorinated counterparts, concerns have been raised about their potential persistence in the environment. However, recent studies have shown that proper handling and disposal methods can significantly mitigate these risks. For instance, a report from the Environmental Protection Agency (EPA) in 2021 highlighted best practices for managing fluorinated compounds to ensure environmental safety.

In conclusion, 4,4,4-Trifluoro-3-(trifluoromethyl)butane-1,2-diol (CAS No. 2228734-03-8) is a highly versatile compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further research and development. As new studies continue to uncover its potential uses and optimize its synthesis methods, this compound is likely to play an increasingly important role in advancing various scientific fields.